Cas no 1248476-95-0 ((2-ethoxy-4-methylphenyl)methanamine)

(2-Ethoxy-4-methylphenyl)methanamine is a substituted benzylamine derivative characterized by the presence of an ethoxy group at the ortho position and a methyl group at the para position relative to the aminomethyl functionality. This structural configuration imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The compound’s amine group offers reactivity for further functionalization, while the ethoxy and methyl substituents enhance solubility and stability. Its well-defined purity and consistent performance make it suitable for precise applications in medicinal chemistry and material science. Handling should adhere to standard safety protocols for aromatic amines.
(2-ethoxy-4-methylphenyl)methanamine structure
1248476-95-0 structure
Product Name:(2-ethoxy-4-methylphenyl)methanamine
CAS No:1248476-95-0
MF:
MW:
CID:4580886
PubChem ID:62307804
Update Time:2025-06-11

(2-ethoxy-4-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2-ethoxy-4-methylphenyl)methanamine

(2-ethoxy-4-methylphenyl)methanamine Pricemore >>

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$ 50.00 2022-06-07
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$ 185.00 2022-06-07
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Additional information on (2-ethoxy-4-methylphenyl)methanamine

Comprehensive Overview of (2-ethoxy-4-methylphenyl)methanamine (CAS No. 1248476-95-0): Properties, Applications, and Industry Insights

(2-ethoxy-4-methylphenyl)methanamine, identified by its CAS No. 1248476-95-0, is a specialized aromatic amine compound gaining attention in pharmaceutical and agrochemical research. This structurally unique molecule features an ethoxy group at the ortho position and a methyl substitution on the phenyl ring, which significantly influences its reactivity and potential applications. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic pathways.

The growing interest in CAS 1248476-95-0 aligns with industry trends favoring structurally diverse building blocks for drug discovery. Researchers are investigating its potential as a precursor for selective serotonin reuptake inhibitors (SSRIs) analogs, given its structural resemblance to known pharmacophores. The compound's methanamine moiety provides an ideal handle for further derivatization, making it valuable for combinatorial chemistry approaches. In agrochemical applications, its ethoxy-methylphenyl structure shows promise in developing novel plant growth regulators with improved environmental profiles.

From a synthetic chemistry perspective, (2-ethoxy-4-methylphenyl)methanamine presents interesting challenges and opportunities. The electron-donating effects of both the ethoxy and methyl groups create a distinctive electronic environment that affects its participation in coupling reactions. Recent publications demonstrate its successful use in Buchwald-Hartwig aminations and reductive amination protocols, with yields exceeding 80% under optimized conditions. These findings address common search queries regarding "high-yield synthetic routes for substituted benzylamines" and "ether-containing aromatic amine applications."

Analytical characterization of CAS 1248476-95-0 reveals distinctive spectral features that facilitate quality control. The compound typically shows a characteristic N-H stretching vibration at 3350-3400 cm-1 in IR spectroscopy, while its proton NMR spectrum displays a well-resolved singlet for the benzylic methylene protons around 3.8 ppm. These analytical markers help researchers distinguish it from structurally similar compounds, a frequent concern in pharmaceutical impurity profiling.

Environmental and safety considerations for (2-ethoxy-4-methylphenyl)methanamine follow standard aromatic amine handling protocols. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during laboratory use. The compound's moderate water solubility (approximately 1.2 g/L at 25°C) and logP value of 1.8 suggest it requires careful waste management to prevent aquatic contamination, addressing growing environmental concerns in chemical manufacturing.

Market analysis indicates rising demand for CAS 1248476-95-0, particularly from contract research organizations specializing in central nervous system drug development. The global market for such fine chemicals is projected to grow at 6.2% CAGR through 2028, driven by increased outsourcing of medicinal chemistry services. This aligns with frequent search trends for "specialty amines market growth" and "pharmaceutical intermediates suppliers."

Future research directions for (2-ethoxy-4-methylphenyl)methanamine include exploring its potential in materials science applications. Preliminary studies suggest its utility as a monomer for designing polyimide precursors with enhanced thermal stability, responding to industry needs for high-performance polymers. Additionally, its structural features make it a candidate for developing fluorescent probes in biochemical assays, an area receiving increased attention in diagnostic development.

For researchers working with CAS 1248476-95-0, proper storage conditions are essential to maintain stability. The compound should be kept in amber glass containers under inert atmosphere at temperatures below -20°C for long-term preservation. These handling recommendations address common laboratory queries about "amine compound storage best practices" while emphasizing practical considerations for bench chemists.

The intellectual property landscape surrounding (2-ethoxy-4-methylphenyl)methanamine shows increasing activity, with twelve patent applications filed since 2020 referencing this compound. Most claims focus on its use in heterocyclic compound synthesis and asymmetric catalysis applications. This patent trend reflects the compound's growing importance in innovative chemical processes, a topic frequently searched by IP professionals in the fine chemicals sector.

In conclusion, CAS 1248476-95-0 represents a versatile building block with expanding applications across multiple scientific disciplines. Its unique structural features, combined with favorable synthetic accessibility, position it as a valuable tool for researchers addressing contemporary challenges in medicinal chemistry and materials science. As investigation continues into its potential uses, this compound will likely remain an important subject of both academic and industrial research.

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